N-(2,4-dimethoxyphenyl)-2-((2-(4-fluorophenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[7-(4-fluorophenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanylacetamide
• InChI: InChI=1S/C24H22FN5O5S/c1-29-21-19(23(32)30(2)24(29)33)22(28-20(27-21)13-5-7-14(25)8-6-13)36-12-18(31)26-16-10-9-15(34-3)11-17(16)35-4/h5-11H,12H2,1-4H3,(H,26,31)
• InChI Key: MVRRWUUGXFOFJM-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=C(C=C3)F)SCC(=O)NC4=C(C=C(C=C4)OC)OC)C(=O)N(C1=O)C
• Molecular Formula: C24H22FN5O5S
• Molecular Weight: 511.5 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-((2-(4-fluorophenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H22FN5O5S and its molecular weight is 511.53. The purity is usually 95%.
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Scientific Research Applications

Radioligand Imaging with PET

One application of related compounds is in positron emission tomography (PET) imaging. Compounds such as DPA-714 (N,N-diethyl-2-(2-(4-(2-fluoroethoxy)phenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl)acetamide, with structural similarities to N-(2,4-dimethoxyphenyl)-2-((2-(4-fluorophenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide, have been synthesized for labeling with fluorine-18, enabling in vivo imaging using PET. Such compounds are selective ligands for the translocator protein (18 kDa), making them useful in studying neuroinflammatory processes (Dollé et al., 2008).

Studying Neuroinflammation

Further research into pyrazolo[1,5-a]pyrimidines, closely related to the compound , showed their potential in binding the translocator protein 18 kDa (TSPO). TSPO is recognized as an early biomarker of neuroinflammatory processes. These studies involved synthesizing fluoroalkyl- and fluoroalkynyl-analogues, demonstrating their utility as in vivo PET-radiotracers for neuroinflammation (Damont et al., 2015).

Synthesis and Characterization of Derivatives

In another study, N,N′-disubstituted derivatives of pyromellitic diimide, including compounds with structural similarities to N-(2,4-dimethoxyphenyl)-2-((2-(4-fluorophenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide, were synthesized and characterized. These derivatives are important for understanding the electronic properties and potential applications in materials science (Komissarova et al., 2020).

Anticonvulsant Agents

S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine, structurally related to the compound , were synthesized and evaluated as potential anticonvulsant agents. The study included synthesis, molecular docking, and pharmacological evaluation, highlighting the compound's relevance in the development of new pharmaceuticals (Severina et al., 2020).